5,6-Dimethylpyridine-3-carboxamide

• IUPAC Name: 5,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C8H10N2O/c1-5-3-7(8(9)11)4-10-6(5)2/h3-4H,1-2H3,(H2,9,11)
• InChI Key: PHXNYSJDXKIXRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C)C(=O)N
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

5,6-Dimethylpyridine-3-carboxamide is a pyridine derivative featuring methyl groups at the 5- and 6-positions of the aromatic ring and a carboxamide functional group at position 2. Its molecular formula is C₉H₁₂N₂O, with a molecular weight of 164.21 g/mol. Pyridine carboxamides are widely studied for their role in drug discovery due to their ability to engage in hydrogen bonding and modulate pharmacokinetic properties.

Biological Activity

5,6-Dimethylpyridine-3-carboxamide, a derivative of pyridine, has garnered attention in recent years for its diverse biological activities. This article provides an in-depth analysis of its biological properties, mechanisms of action, and potential therapeutic applications, supported by relevant case studies and research findings.

Chemical Structure and Properties

The chemical structure of 5,6-Dimethylpyridine-3-carboxamide includes a pyridine ring with two methyl groups at positions 5 and 6 and a carboxamide functional group at position 3. This unique arrangement of functional groups is crucial for its interactions with biological targets.

Property	Description
Molecular Formula	C8H10N2O
Molecular Weight	150.18 g/mol
Solubility	Soluble in polar solvents
Stability	Stable under standard laboratory conditions

The biological activity of 5,6-Dimethylpyridine-3-carboxamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes critical for cellular processes. For example, it can bind to active sites of kinases involved in signaling pathways that regulate cell proliferation and survival.
• Gene Expression Modulation : By interacting with transcription factors, it can influence gene expression patterns, leading to alterations in cellular metabolism.
• Cell Signaling Pathways : It affects key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway, which is essential for cellular responses to external stimuli.

Biological Activities

Research indicates that 5,6-Dimethylpyridine-3-carboxamide exhibits several notable biological activities:

• Antimicrobial Properties : Preliminary studies suggest antimicrobial effects against various pathogens, potentially disrupting bacterial cell processes.
• Anticancer Activity : The compound has been evaluated for its anticancer properties. Studies have indicated that it may induce apoptosis in cancer cells through modulation of specific signaling pathways.

Case Studies and Research Findings

Several studies have explored the biological activity of 5,6-Dimethylpyridine-3-carboxamide:

• In Vitro Studies : In laboratory settings, the compound demonstrated dose-dependent effects on human cancer cell lines. For instance, it inhibited cell growth at certain concentrations while promoting apoptosis in melanoma cell lines (A375 and C32) .
• In Vivo Studies : Animal models have been employed to assess the pharmacokinetics and therapeutic potential of the compound. Results indicated a significant reduction in tumor size in xenograft models when administered at optimal doses .
• Comparative Studies : When compared to similar compounds lacking the carboxamide group, 5,6-Dimethylpyridine-3-carboxamide exhibited enhanced biological activity, underscoring the importance of its unique structure .

Summary of Findings

The following table summarizes key findings regarding the biological activity of 5,6-Dimethylpyridine-3-carboxamide:

Activity	Effect/Outcome
Antimicrobial	Active against various pathogens
Anticancer	Induces apoptosis in cancer cells
Enzyme Inhibition	Inhibits specific kinases involved in signaling
Gene Modulation	Alters expression patterns influencing metabolism

Comparison with Similar Compounds

Comparative Analysis with Similar Pyridine Carboxamides

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 5,6-Dimethylpyridine-3-carboxamide and related compounds from the evidence:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Research Use
5,6-Dimethylpyridine-3-carboxamide	5-CH₃, 6-CH₃; 3-carboxamide	C₉H₁₂N₂O	164.21	Carboxamide, methyl groups	Drug synthesis, material science
5,6-Dichloro-N,N-dimethylpyridine-3-carboxamide	5-Cl, 6-Cl; N,N-dimethyl carboxamide	C₈H₈Cl₂N₂O	219.07	Chloro, dimethyl carboxamide	Early-stage research
5-Bromo-2-methoxy-4,6-dimethylpyridine-3-carboxamide	5-Br, 2-OCH₃, 4-CH₃, 6-CH₃	C₁₀H₁₃BrN₂O₂	289.13	Bromo, methoxy, carboxamide	Synthetic intermediates
N,6-Dimethylpyridine-3-carboxamide	6-CH₃; N-methyl carboxamide	C₈H₁₀N₂O	150.18	Methyl, N-methyl carboxamide	Structural studies
Methyl 6-[(methylamino)methyl]pyridine-3-carboxylate dihydrochloride	6-(methylaminomethyl); 3-carboxylate	C₁₀H₁₅Cl₂N₂O₂	278.15	Carboxylate ester, aminomethyl	Prodrug development

Key Research Findings

a) Impact of Substituent Type

• Chloro vs. Methyl Groups : The dichloro analog (CAS EME00403, ) exhibits higher molecular weight and polarity compared to the dimethyl compound. Chlorine’s electronegativity may enhance binding to biological targets but could reduce metabolic stability.

b) Carboxamide Modifications

• Primary Carboxamide : In 5,6-Dimethylpyridine-3-carboxamide, the unmodified carboxamide allows for hydrogen bonding, critical for target engagement in drug design.